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Introduction
CNX-774 is a potent and irreversible inhibitor of Bruton's tyrosine kinase (BTK) with an IC50 of

less than 1 nM.[1] While initially developed as a BTK inhibitor for applications in oncology and

immunology, recent research has unveiled a novel mechanism of action for CNX-774 that is

independent of its effects on BTK.[2][3] Specifically, CNX-774 has been identified as an

inhibitor of the equilibrative nucleoside transporter 1 (ENT1).[2][3] This activity makes CNX-774
a valuable tool for studying and overcoming resistance to dihydroorotate dehydrogenase

(DHODH) inhibitors, a class of drugs that target the de novo pyrimidine biosynthesis pathway.

By blocking ENT1-mediated uptake of extracellular nucleosides, CNX-774 effectively shuts

down the pyrimidine salvage pathway, creating a synthetic lethal scenario in cancer cells

treated with DHODH inhibitors like Brequinar (BQ).[2][4]

These application notes provide detailed protocols for the storage, handling, and experimental

use of CNX-774, with a focus on its application as an ENT1 inhibitor in combination with

DHODH inhibitors.

Recommended Storage and Handling
Proper storage and handling of CNX-774 are critical to maintain its stability and activity.
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Storage Conditions:

Parameter Recommendation Source

Solid Form
Store at -20°C for long-term

storage.
[5][6][7]

In Solvent

Aliquot and store at -80°C for

up to 6 months. Avoid repeated

freeze-thaw cycles.

[8]

Preparation of Stock Solutions:

CNX-774 is soluble in dimethyl sulfoxide (DMSO).[1][6] It is recommended to use fresh,

anhydrous DMSO to avoid solubility issues, as DMSO can absorb moisture.[1]

Solvent Maximum Solubility

DMSO 100 mg/mL (200.2 mM)

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Equilibrate the vial of solid CNX-774 to room temperature before opening.

To prepare a 10 mM stock solution, add the appropriate volume of fresh, anhydrous DMSO

to the vial. For example, to 1 mg of CNX-774 (MW: 499.50 g/mol ), add 200.2 µL of DMSO.

Vortex gently until the compound is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C.
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Synergistic Cell Viability Assay with CNX-774 and
Brequinar
This protocol describes how to assess the synergistic effect of CNX-774 and the DHODH

inhibitor Brequinar (BQ) on the viability of cancer cells, such as the S2-013 pancreatic cancer

cell line. The CellTiter-Glo® Luminescent Cell Viability Assay is used to quantify ATP levels,

which is an indicator of metabolically active cells.[9][10]

Materials:

CNX-774

Brequinar (BQ)

Cancer cell line (e.g., S2-013)

Complete cell culture medium

96-well opaque-walled plates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer

Protocol:

Cell Seeding:

Trypsinize and count the cells.

Seed the cells in a 96-well opaque-walled plate at a density of 2,000-5,000 cells per well in

100 µL of complete culture medium.

Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours to allow the cells to attach.

Compound Treatment:
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Prepare serial dilutions of CNX-774 and BQ in culture medium. A common concentration

range to test for synergy is 0.1 µM to 10 µM for both compounds. In the original study,

2µM of CNX-774 and 5µM of BQ were used.[2]

Add the desired concentrations of CNX-774, BQ, or the combination of both to the wells.

Include wells with vehicle control (e.g., DMSO at a final concentration of <0.1%).

Incubate the plate at 37°C in a 5% CO₂ incubator for 72 hours.

Cell Viability Measurement (using CellTiter-Glo®):

Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for at

least 30 minutes.[11][12]

Add a volume of CellTiter-Glo® reagent equal to the volume of culture medium in each

well (e.g., 100 µL of reagent to 100 µL of medium).[11][12]

Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[11][12]

Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

[11][12]

Measure the luminescence using a luminometer.

Data Analysis:

Subtract the background luminescence (from wells with medium only).

Normalize the luminescence readings of the treated wells to the vehicle-treated control

wells.

Plot the dose-response curves and calculate the IC50 values. Synergy can be assessed

using methods such as the Bliss additivity model or combination index (CI) calculations.
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Cell Viability Assay Workflow

Seed cells in 96-well plate

Incubate for 24h

Treat with CNX-774 and/or BQ

Incubate for 72h

Add CellTiter-Glo® Reagent

Incubate for 10 min

Measure Luminescence

Data Analysis

Click to download full resolution via product page

Cell Viability Assay Workflow
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LC-MS/MS Analysis of Intracellular Pyrimidine
Nucleotides
This protocol provides a general workflow for the analysis of intracellular pyrimidine nucleotide

levels in cells treated with CNX-774 and Brequinar using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Materials:

CNX-774

Brequinar (BQ)

Cancer cell line (e.g., S2-013)

6-well plates

Ice-cold 80% methanol

Cell scraper

Microcentrifuge tubes

Centrifuge

LC-MS/MS system

Protocol:

Cell Culture and Treatment:

Seed cells in 6-well plates and grow to 80-90% confluency.

Treat the cells with vehicle, CNX-774 (e.g., 2 µM), BQ (e.g., 5 µM), or the combination for

the desired time (e.g., 8 hours).[2]

Metabolite Extraction:
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Aspirate the culture medium and quickly wash the cells with ice-cold phosphate-buffered

saline (PBS).

Add 1 mL of ice-cold 80% methanol to each well.

Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

Vortex the tubes and incubate at -80°C for at least 15 minutes to precipitate proteins.

Centrifuge at maximum speed for 10 minutes at 4°C.

Transfer the supernatant (containing the metabolites) to a new tube and evaporate to

dryness using a vacuum concentrator.

LC-MS/MS Analysis:

Reconstitute the dried metabolite extract in a suitable volume of LC-MS grade water or

initial mobile phase.

Inject the sample into the LC-MS/MS system.

Separate the metabolites using a suitable chromatography column and gradient.

Detect and quantify the pyrimidine nucleotides (e.g., UMP, UDP, UTP, CTP) using multiple

reaction monitoring (MRM) in negative ion mode.

Data Analysis:

Integrate the peak areas for each metabolite.

Normalize the peak areas to an internal standard and/or cell number.

Compare the relative abundance of pyrimidine nucleotides between the different treatment

groups.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC-MS/MS Metabolomics Workflow

Cell treatment

Metabolite Extraction (80% Methanol)

Centrifugation

Supernatant Evaporation

Reconstitution

LC-MS/MS Analysis

Data Analysis
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LC-MS/MS Metabolomics Workflow
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CNX-774's efficacy in combination with DHODH inhibitors stems from its ability to block the

pyrimidine salvage pathway, which cancer cells often utilize to bypass the effects of drugs

targeting the de novo synthesis pathway.

The de novo pyrimidine biosynthesis pathway synthesizes pyrimidine nucleotides from simple

precursors. DHODH is a key enzyme in this pathway, and its inhibition by drugs like Brequinar

depletes the intracellular pool of pyrimidines, leading to cell cycle arrest and apoptosis.

However, some cancer cells can circumvent this by importing extracellular nucleosides, such

as uridine, through transporters like ENT1. These imported nucleosides are then converted into

nucleotides via the salvage pathway. CNX-774 blocks ENT1, thereby preventing the uptake of

these nucleosides and re-sensitizing the cells to DHODH inhibition.[2][3][4]

Pyrimidine Biosynthesis and Salvage Pathways

Precursors De Novo Synthesis

DHODH

Pyrimidines (UMP, etc.) DNA/RNA Synthesis

Extracellular Uridine

ENT1 Intracellular Uridine Salvage Pathway

Brequinar (BQ)
Inhibits

CNX-774
Inhibits

Click to download full resolution via product page

Dual Inhibition of Pyrimidine Pathways

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.
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